Cas no 6292-94-0 (3-(2-hydroxyphenyl)formamidopropanoic Acid)

3-(2-hydroxyphenyl)formamidopropanoic Acid structure
6292-94-0 structure
Product name:3-(2-hydroxyphenyl)formamidopropanoic Acid
CAS No:6292-94-0
MF:C10H11NO4
MW:209.19864
MDL:MFCD09047510
CID:958311
PubChem ID:222912

3-(2-hydroxyphenyl)formamidopropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • N-salicyloyl-β-alanine
    • 3-Salicyloylamino-propionsaeure
    • N-Salicyloyl-??-alanin
    • N-salicyloyl-??-alanine
    • 3-[(2-hydroxyphenyl)formamido]propanoic acid
    • N-(2-hydroxybenzoyl)-beta-alanine
    • N-[Hydroxy(2-hydroxyphenyl)methylidene]-beta-alanine
    • 3-(2-Hydroxybenzamido)propanoic acid
    • NSC9983
    • 6292-94-0
    • DTXSID40978739
    • NSC-9983
    • 3-[(2-hydroxyphenyl)formamido]propanoicacid
    • 3-[(2-hydroxybenzoyl)amino]propanoic acid
    • SCHEMBL3195875
    • AKOS000130981
    • EN300-196656
    • DB-135348
    • CHEMBL276766
    • 3-(2-hydroxyphenyl)formamidopropanoic Acid
    • MDL: MFCD09047510
    • Inchi: InChI=1S/C10H11NO4/c12-8-4-2-1-3-7(8)10(15)11-6-5-9(13)14/h1-4,12H,5-6H2,(H,11,15)(H,13,14)
    • InChI Key: QFHIOEUDLWISBO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(=O)NCCC(=O)O)O

Computed Properties

  • Exact Mass: 209.06883
  • Monoisotopic Mass: 209.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.342
  • Boiling Point: 493.7°C at 760 mmHg
  • Flash Point: 252.4°C
  • Refractive Index: 1.589
  • PSA: 86.63
  • LogP: 0.98760

3-(2-hydroxyphenyl)formamidopropanoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
H100743-10mg
3-[(2-hydroxyphenyl)formamido]propanoic Acid
6292-94-0
10mg
$ 50.00 2022-06-04
Enamine
EN300-196656-10g
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
10g
$3069.0 2023-09-16
Aaron
AR01BIFR-50mg
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
50mg
$254.00 2025-02-09
Enamine
EN300-196656-1.0g
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
1g
$0.0 2023-06-08
1PlusChem
1P01BI7F-10g
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
10g
$3856.00 2023-12-16
Enamine
EN300-196656-0.05g
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
0.05g
$166.0 2023-09-16
Enamine
EN300-196656-0.1g
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
0.1g
$248.0 2023-09-16
Aaron
AR01BIFR-500mg
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
500mg
$791.00 2025-02-09
Aaron
AR01BIFR-250mg
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
250mg
$511.00 2025-02-09
Enamine
EN300-196656-1g
3-[(2-hydroxyphenyl)formamido]propanoic acid
6292-94-0 95%
1g
$714.0 2023-09-16

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